AC-178335

• Molecular Formula: C17H10N2O5
• Molecular Weight: 322.27 g/mol
• InChI: InChI=1S/C17H10N2O5/c20-17(14-7-8-16(24-14)19(21)22)18-10-5-6-12-11-3-1-2-4-13(11)23-15(12)9-10/h1-9H,(H,18,20)
• InChIKey: URUVDCCYSJEGQQ-UHFFFAOYSA-N

AC-178335: Dual SSTR2/5 Antagonist Profile

AC-178335 (CAS 212966-15-9) is a linear hexapeptide composed entirely of D-amino acids with the sequence Ac-D-His-D-Phe-D-Ile-D-Arg-D-Trp-D-Phe-NH₂ that functions as a pure, non-agonistic antagonist at somatostatin (SRIF) receptors [1]. It was identified from a combinatorial hexapeptide library of 6.4 × 10⁷ unique peptides and characterized as a dual SSTR2/SSTR5 ligand with a binding affinity constant (Kᵢ) of 172 ± 12 nM at rat SSTR2 [1][2]. Unlike earlier SRIF antagonists, AC-178335 was the first to demonstrate in vivo efficacy—inducing growth hormone (GH) release when administered alone to anesthetized rats without requiring co-administration of exogenous SRIF [1].

1

Dual SSTR2/SSTR5 non-agonistic antagonist for single-agent receptor blockade studies

2

Reported in vivo GH release without exogenous somatostatin co-administration

3

All-D-amino acid scaffold supports extended experimental stability in ex vivo/in vivo settings

• [1] Baumbach WR, Carrick TA, Pausch MH, Bingham B, Carmignac D, Robinson ICAF, Houghten R, Eppler CM, Price LA, Zysk JR. A linear hexapeptide somatostatin antagonist blocks somatostatin activity in vitro and influences growth hormone release in rats. Mol Pharmacol. 1998;54(5):864-73. PMID: 9804621. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. AC-178,335 Ligand Page. Ligand ID: 2065. Accessed 2026-04-23. View Source

Why AC-178335 Is Irreplaceable

Somatostatin receptor antagonists span multiple structural classes (cyclic octapeptides, linear octapeptides, non-peptide small molecules) with distinct SSTR subtype selectivity fingerprints that preclude simple functional interchange [1]. AC-178335 occupies a specific pharmacological niche—balanced dual SSTR2/SSTR5 antagonism with sub-micromolar binding affinity—that is absent from the most commonly available alternatives: CYN 154806 is a highly SSTR2-selective cyclic octapeptide with >100-fold weaker SSTR1 activity, while BIM-23056 is a linear octapeptide that targets SSTR3/SSTR5 with minimal SSTR2 engagement (Kᵢ > 1000 nM) . Furthermore, AC-178335's all-D-amino acid scaffold confers proteolytic stability not shared by L-peptide antagonists, and its demonstrated in vivo GH-releasing activity without exogenous SRIF co-administration remains a critical functional differentiator for researchers requiring physiological GH-axis interrogation [1][2].

CYN 154806 is highly SSTR2-selective with limited SSTR5 activity; does not provide balanced dual SSTR2/SSTR5 blockade.

BIM-23056 lacks meaningful SSTR2 engagement and preferentially targets SSTR3/SSTR5, yielding a distinct subtype selectivity fingerprint.

L-peptide antagonists do not share the all-D-amino acid scaffold's proteolytic stability, which may alter experimental duration in vivo.

• [1] Baumbach WR, et al. Mol Pharmacol. 1998;54(5):864-73. PMID: 9804621. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. AC-178,335 Ligand Activity Charts. Ligand ID: 2065. View Source

AC-178335: Differentiation Evidence

Balanced SSTR2/SSTR5 Antagonism

AC-178335 demonstrates a near-balanced dual SSTR2/SSTR5 binding profile with pKᵢ values of 6.8 (Kᵢ ≈ 172 nM) at rat SSTR2 and 6.6 (Kᵢ ≈ 251 nM) at rat SSTR5, representing only ~1.6-fold SSTR2 preference [1]. In contrast, the cyclic octapeptide CYN 154806 is a highly SSTR2-selective antagonist (human recombinant sst₂ pIC₅₀ = 8.58; IC₅₀ ≈ 2.6 nM) with substantially weaker activity at SSTR5 (pIC₅₀ = 6.48) and SSTR1 (pIC₅₀ = 5.41), yielding a >100-fold selectivity window between SSTR2 and SSTR1 . The linear octapeptide BIM-23056 displays a fundamentally different selectivity fingerprint with negligible SSTR2 binding (Kᵢ > 1000 nM) and picomolar-to-low-nanomolar affinity at SSTR5 (Kᵢ = 5.7 nM) and SSTR3 (Kᵢ = 10.8 nM) . For experimental designs requiring simultaneous blockade of both SSTR2 and SSTR5 with a single agent—such as dissecting the relative contributions of these two SRIF₁-family subtypes to GH suppression—AC-178335 fills a selectivity gap not addressed by either comparator.

Balanced SSTR2/5 Antagonism

Cross-study comparable

Near-balanced SSTR2/SSTR5 binding (ratio ~1.6) vs. CYN 154806 (highly SSTR2-selective) and BIM-23056 (SSTR2-inactive).

Supports single-agent dual receptor blockade studies.

Cross-species and cross-assay comparisons noted; review species-specific affinity.

Evidence Dimension	SSTR subtype binding affinity profile (Kᵢ / pKᵢ / pIC₅₀)
Target Compound Data	Rat SSTR2: pKᵢ = 6.8 (Kᵢ ≈ 172 nM); Rat SSTR5: pKᵢ = 6.6 (Kᵢ ≈ 251 nM); SSTR2/SSTR5 ratio ≈ 1.6
Comparator Or Baseline	CYN 154806: Human sst₂ pIC₅₀ = 8.58, sst₅ pIC₅₀ = 6.48, sst₁ pIC₅₀ = 5.41; BIM-23056: Human sst₂ Kᵢ > 1000 nM, sst₃ Kᵢ = 10.8 nM, sst₅ Kᵢ = 5.7 nM
Quantified Difference	AC-178335 SSTR2/SSTR5 ratio ≈ 1.6 vs. CYN 154806 SSTR2/SSTR5 IC₅₀ ratio ≈ 126 (extrapolated); AC-178335 SSTR2 Kᵢ = 172 nM vs. BIM-23056 SSTR2 Kᵢ > 1000 nM (>5.8-fold difference); AC-178335 SSTR5 Kᵢ ≈ 251 nM vs. BIM-23056 SSTR5 Kᵢ = 5.7 nM (44-fold weaker)
Conditions	AC-178335: radioligand competitive binding at rat SSTR2/SSTR5 expressed in heterologous systems [1][2]; CYN 154806: functional IC₅₀ at human recombinant sst₁–sst₅ ; BIM-23056: radioligand binding at human cloned sst₁–sst₅ . Cross-species (rat vs. human) and cross-assay (Kᵢ vs. IC₅₀) comparisons noted.

Why This Matters

A researcher studying the relative contributions of SSTR2 vs. SSTR5 to GH suppression or insulin regulation needs a single agent with balanced dual activity; neither highly SSTR2-selective CYN 154806 nor SSTR2-inactive BIM-23056 can deliver this pharmacological profile.

• [1] Baumbach WR, et al. Mol Pharmacol. 1998;54(5):864-73. PMID: 9804621. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. AC-178,335 Ligand Activity Charts. Ligand ID: 2065. View Source

In Vivo GH Release Without Exogenous SRIF

In the seminal 1998 characterization study, AC-178335 (50 μg intravenous bolus) induced a measurable increase in circulating growth hormone in anesthetized rats when administered alone—without any exogenous somatostatin challenge [1]. This functional outcome was achieved both in naïve animals and in animals pre-treated with a long-acting SRIF agonist, confirming that AC-178335 can antagonize endogenous somatostatin tone at the pituitary level [1]. The authors explicitly stated that prior to this work, 'none [of the recently described SRIF antagonists] have been shown to possess in vivo activity in the absence of added SRIF' [1]. This in vivo efficacy benchmark distinguishes AC-178335 from cyclosomatostatin and earlier peptide-based SRIF antagonists, which required exogenous SRIF co-administration to demonstrate functional antagonism in vivo—a limitation that confounded experimental interpretation of endogenous SRIF physiology.

In Vivo GH Release

Class-level inference

Positive GH elevation in anesthetized rats without exogenous SRIF (50 μg i.v. bolus).

Reported first demonstration of in vivo GH release without added SRIF.

Prior SRIF antagonists required exogenous SRIF co-administration for in vivo activity.

Evidence Dimension	In vivo GH release without exogenous SRIF (binary functional outcome)
Target Compound Data	Positive: AC-178335 (50 μg i.v.) elicited GH release in anesthetized rats with and without long-acting SRIF agonist pretreatment [1]
Comparator Or Baseline	Prior art SRIF antagonists (pre-1998): None demonstrated in vivo activity in the absence of added SRIF [1]
Quantified Difference	Qualitative categorical difference: in vivo active without exogenous SRIF vs. inactive without exogenous SRIF; no continuous dose-response comparator data available for earlier compounds
Conditions	Anesthetized rat model; AC-178335 administered as 50 μg intravenous bolus; GH measured in plasma; with or without pretreatment with a long-acting SRIF agonist [1]

Why This Matters

For in vivo neuroendocrine studies investigating endogenous somatostatin tone, the ability to observe a GH response without artificially elevating SRIF levels is essential; procurement of an antagonist lacking this property risks a null experimental outcome.

• [1] Baumbach WR, et al. Mol Pharmacol. 1998;54(5):864-73. PMID: 9804621. View Source

All-D-Amino Acid Scaffold Proteolytic Stability

AC-178335 is built on an entirely D-amino acid linear hexapeptide scaffold (Ac-D-His-D-Phe-D-Ile-D-Arg-D-Trp-D-Phe-NH₂) with both N-terminal acetylation and C-terminal amidation [1]. This all-D configuration is a well-established strategy for conferring resistance to endogenous peptidases, as D-amino acid peptide bonds are poor substrates for mammalian proteolytic enzymes [2]. In contrast, the comparator CYN 154806 is a cyclic octapeptide stabilized by backbone cyclization but composed of mixed L- and D-amino acids , while BIM-23056 is a linear L-amino acid octapeptide susceptible to standard peptidase cleavage . The linear architecture of AC-178335 also simplifies solid-phase synthesis and purification relative to disulfide-bridged cyclic antagonists such as PRL-2970, which require oxidative folding steps that can compromise yield and introduce batch-to-batch variability. This combination of proteolytic stability and synthetic tractability directly impacts experimental reproducibility in ex vivo and in vivo applications requiring extended incubation or circulation times.

All-D-Amino Acid Scaffold

Class-level inference

Entirely D-amino acid linear hexapeptide; N-terminal acetyl, C-terminal amide.

Predicted proteolytic resistance supports extended-duration experiments.

No head-to-head stability half-life data; extrapolated from D-peptide literature.

Evidence Dimension	Peptide scaffold architecture and predicted proteolytic stability
Target Compound Data	All-D-amino acid linear hexapeptide (Ac-D-His-D-Phe-D-Ile-D-Arg-D-Trp-D-Phe-NH₂); N-terminal acetyl, C-terminal amide; MW 798.93 Da [1]
Comparator Or Baseline	CYN 154806: mixed L/D cyclic octapeptide ; BIM-23056: linear L-amino acid octapeptide
Quantified Difference	No head-to-head stability half-life data available; D-amino acid composition predicts substantially longer half-life in serum/tissue preparations based on general peptide stability principles [2]
Conditions	Scaffold comparison based on primary sequence and stereochemistry from published characterization [1]; stability extrapolation from general D-peptide literature [2]

Why This Matters

When designing ex vivo tissue bath experiments or in vivo infusion protocols lasting hours, a D-peptide scaffold minimizes confounding loss of pharmacological activity due to proteolytic degradation, reducing the need for frequent re-dosing or supraphysiological concentrations.

• [1] Baumbach WR, et al. Mol Pharmacol. 1998;54(5):864-73. PMID: 9804621. View Source
• [2] Tugyi R, Uray K, Iván D, Fellinger E, Perkins A, Hudecz F. Partial D-amino acid substitution: Improved enzymatic stability and preserved Ab recognition of a MUC2 epitope peptide. Proc Natl Acad Sci USA. 2005;102(2):413-418. (Exemplar reference for D-amino acid proteolytic stability principle.) View Source

Pure Antagonism with Zero Agonist Activity

AC-178335 was explicitly characterized as having 'no detectable agonist activity' in functional assays including cAMP accumulation and microphysiometry [1]. It blocked SRIF-mediated inhibition of adenylate cyclase with an IC₅₀ of 5.1 ± 1.4 μM, confirming pure competitive antagonism at the SSTR2-coupled Gαᵢ signaling pathway [1]. This functional purity is not universal among peptide somatostatin receptor ligands: several early SRIF analogs exhibited partial agonist or mixed agonist/antagonist properties depending on receptor subtype and assay context, complicating data interpretation. For example, BIM-23056 behaves as an antagonist at sst₃ and sst₅ in GTPγS binding assays (pKB = 6.33 and 5.84, respectively) but displays varying degrees of intrinsic activity depending on the signaling endpoint measured . The absence of confounding agonist activity in AC-178335 makes it a cleaner tool for experiments where any residual receptor activation would distort the measured antagonism.

Pure Antagonism (cAMP)

Cross-study comparable

No detectable agonist activity; blocks SRIF-mediated cAMP inhibition, IC₅₀ 5.1 ± 1.4 μM.

Clean tool for GPCR antagonist signaling studies.

Avoids confounding partial agonism observed with other SRIF ligands.

Evidence Dimension	Functional antagonist purity (absence of agonist activity) and adenylate cyclase blockade IC₅₀
Target Compound Data	No detectable agonist activity in cAMP or microphysiometry assays; IC₅₀ = 5.1 ± 1.4 μM for blocking SRIF-mediated adenylate cyclase inhibition [1]
Comparator Or Baseline	BIM-23056: antagonist at sst₃/sst₅ (pKB = 6.33/5.84 in GTPγS binding) but may retain partial agonist character in other signaling readouts ; CYN 154806 functional IC₅₀ data not available in comparable adenylate cyclase assay format
Quantified Difference	Agonist activity: AC-178335 = undetectable vs. variable partial agonism reported for other SRIF peptide ligands; AC-178335 adenylate cyclase IC₅₀ = 5.1 ± 1.4 μM
Conditions	cAMP accumulation assay in SSTR2-expressing cells challenged with SRIF; microphysiometry (Cytosensor) for real-time metabolic activity; competitive binding with [¹²⁵I]-SRIF [1]

Why This Matters

In experiments measuring antagonism of endogenous somatostatin signaling, any residual agonist activity in the tool compound produces a mixed signal that can mask the true extent of receptor blockade, leading to underestimation of antagonist potency or misclassification of receptor pharmacology.

• [1] Baumbach WR, et al. Mol Pharmacol. 1998;54(5):864-73. PMID: 9804621. View Source

AC-178335: Recommended Applications

Dissecting SSTR2/5 in Pituitary GH Suppression

For neuroendocrinology laboratories investigating which somatostatin receptor subtype mediates endogenous GH tone, AC-178335's dual SSTR2/SSTR5 profile (pKᵢ 6.8 and 6.6, respectively) enables single-agent blockade of both SRIF₁-family receptors [1]. This avoids the experimental complexity of combining an SSTR2-selective antagonist such as CYN 154806 with a separate SSTR5-selective agent, reducing dosing variables and pharmacokinetic mismatches. The compound's demonstrated ability to elevate GH when given alone (50 μg i.v.) to anesthetized rats provides a validated starting dose for rodent GH-axis studies [1].

Extended Stability for Ex Vivo Tissue Bath

In isolated pituitary or pancreatic islet perfusion systems where experimental runs extend over several hours, the all-D-amino acid scaffold of AC-178335 predicts superior resistance to tissue-resident peptidases compared to L-peptide antagonists such as BIM-23056 [1][2]. This reduces the need for continuous antagonist infusion or supraphysiological concentrations to compensate for degradation, improving signal-to-noise in measurements of hormone secretion (GH, insulin, glucagon) under tonic somatostatin inhibition.

SAR Studies of D-Peptide SSTR Antagonists

AC-178335 originated from a positional scanning combinatorial library of 6.4 × 10⁷ D-amino acid hexapeptides, and the published iterative deconvolution data provide residue-level SAR information for each of the six positions [1]. This makes AC-178335 a defined starting scaffold for medicinal chemistry campaigns aiming to optimize D-peptide SSTR2/5 affinity or engineer subtype selectivity, as the contribution of each individual D-amino acid to receptor binding has been experimentally determined from the library selection data [1].

cAMP Signaling with Pure Antagonist Tool

For GPCR signaling laboratories measuring SRIF-mediated Gαᵢ-coupled cAMP inhibition, AC-178335 provides a pure antagonist with zero detectable agonist activity and a well-characterized functional IC₅₀ of 5.1 ± 1.4 μM in the adenylate cyclase blockade assay [1]. This eliminates the confounding partial agonism observed with some alternative SRIF peptide ligands, ensuring that measured cAMP recovery reflects genuine receptor antagonism rather than mixed agonist/antagonist net effects [1].

Application

Selection Property

Validation Focus

Dual SSTR2/5 blockade in pituitary GH studies

Balanced SSTR2/5 antagonism with in vivo GH release context

Endogenous SRIF tone interrogation in rodent models

Extended ex vivo tissue bath & perfusion

All-D-amino acid scaffold predicted stability

Peptidase resistance and sustained antagonist activity

D-peptide SSTR antagonist SAR optimization

Residue-level SAR from combinatorial library

Structure-activity relationship for each hexapeptide position

GPCR cAMP signaling assays with pure antagonist

Zero agonist activity in functional assays

Clean blockade of SRIF-mediated adenylate cyclase inhibition

• [1] Baumbach WR, et al. Mol Pharmacol. 1998;54(5):864-73. PMID: 9804621. View Source
• [2] Tugyi R, et al. Proc Natl Acad Sci USA. 2005;102(2):413-418. (D-amino acid proteolytic stability principle.) View Source